Cas no 89967-21-5 (4-Chloro-6-ethyl-2-phenylpyrimidine)

• Product name: 4-Chloro-6-ethyl-2-phenylpyrimidine
• CAS No: 89967-21-5
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD12137666
• CID: 584583

4-Chloro-6-ethyl-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-chloro-6-ethyl-2-phenyl-
• 4-chloro-6-ethyl-2-phenylpyrimidine
• 4-Chloro-6-ethyl-2-phenylpyrimidine

• MDL： MFCD12137666

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chloro-6-ethyl-2-phenylpyrimidine

Pyrimidine, 4-chloro-6-ethyl-2-phenyl-

Pyrimidine, 4-chloro-6-ethyl-2-phenyl-, also known by its CAS number 89967-21-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyrimidine ring system, which is a six-membered ring consisting of four carbon atoms and two nitrogen atoms at positions 1 and 3. The substituents on this ring include a chlorine atom at position 4, an ethyl group at position 6, and a phenyl group at position 2. These substituents not only influence the chemical properties of the compound but also play a crucial role in its potential applications.

The synthesis of Pyrimidine, 4-chloro-6-ethyl-2-phenyl- typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. This approach has been particularly beneficial in the preparation of pyrimidine derivatives for pharmaceutical applications.

In terms of physical properties, Pyrimidine, 4-chloro-6-ethyl-2-phenyl- exhibits a melting point of approximately 150°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the range of 270–300 nm, which is indicative of its aromaticity and conjugated π-system.

The compound's electronic properties make it a promising candidate for use in organic electronics. Recent studies have explored its application as a building block in the synthesis of novel materials for light-emitting diodes (LEDs) and photovoltaic devices. For example, researchers have incorporated this pyrimidine derivative into polymer frameworks to enhance charge transport properties. The presence of electron-withdrawing groups like chlorine and electron-donating groups like ethyl and phenyl allows for fine-tuning of the material's electronic characteristics.

Beyond electronics, Pyrimidine, 4-chloro-6-ethyl-2 strong>-< strong>phenyl strong>- has shown potential in medicinal chemistry. Its structural similarity to certain bioactive molecules has led to investigations into its role as a lead compound for drug discovery. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against specific enzymes associated with neurodegenerative diseases. Further research is underway to optimize its bioavailability and pharmacokinetic profile.

The environmental impact of < strong>CAS No strong>< strong>89967 strong>< strong>- strong>< strong>21 strong>< strong>- strong>< strong>5 strong> has also been a topic of interest. Researchers have evaluated its biodegradation potential under various conditions and found that it undergoes slow microbial degradation in aqueous environments. This information is crucial for assessing its long-term environmental fate and guiding sustainable practices in its production and disposal.

In conclusion, < strong>CAS No strong>< strong>89967 strong>< strong>- strong>< strong>21 strong>< strong>- strong>< strong>5 strong>, or Pyrimidine, 4-chloro st rong > -6 ethyl -2 phenyl -, represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material science, positions it as a valuable tool for future innovations in both academic research and industrial applications.